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Compound of Interest

Compound Name:
1-(Dimethylamino)-2-

methylpropan-2-OL

Cat. No.: B085811 Get Quote

Technical Support Center: 1-(Dimethylamino)-2-
methylpropan-2-ol
This guide provides comprehensive storage and handling best practices for 1-
(Dimethylamino)-2-methylpropan-2-ol (CAS No. 14123-48-9), designed for researchers,

scientists, and drug development professionals. Our focus is on ensuring scientific integrity and

laboratory safety through a deep understanding of the compound's properties and potential

hazards.

Section 1: Chemical Profile and Hazard Summary
1-(Dimethylamino)-2-methylpropan-2-ol is a flammable liquid that can cause skin irritation,

serious eye damage, and respiratory irritation.[1] It is essential to handle this compound with

appropriate safety precautions in a well-ventilated area.

Key Chemical Information:
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Property Value Source

CAS Number 14123-48-9 [2]

Molecular Formula C6H15NO [2]

Molecular Weight 117.19 g/mol [1]

Appearance Colorless to pale yellow liquid

Purity Typically ≥98% [2]

GHS Hazard Classification:[1]
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Section 2: Storage and Handling Protocols
Proper storage and handling are paramount to maintaining the integrity of 1-
(Dimethylamino)-2-methylpropan-2-ol and ensuring a safe laboratory environment.
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Storage Procedures
Question: What are the optimal storage conditions for 1-(Dimethylamino)-2-methylpropan-2-
ol?

For routine laboratory use, 1-(Dimethylamino)-2-methylpropan-2-ol should be stored at room

temperature.[2] The storage area should be a cool, well-ventilated space, away from direct

sunlight and sources of ignition.[3][4]

Key Storage Recommendations:

Temperature: Store at ambient room temperature.

Ventilation: Ensure the storage area is well-ventilated.[3][4]

Incompatible Materials: Store separately from strong acids, oxidizing agents, and other

incompatible substances.[4]

Containers: Keep containers tightly sealed to prevent moisture absorption and

contamination.[4]

Handling Guidelines
Question: What personal protective equipment (PPE) is necessary when working with this

compound?

Due to its hazardous nature, a comprehensive PPE strategy is mandatory.

Recommended Personal Protective Equipment:
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PPE Type Specification Rationale

Eye Protection

Chemical splash goggles

meeting ANSI/ISEA Z87.1 D3

standard.[5]

Protects against splashes that

can cause serious eye

damage.[1]

Hand Protection
Organic solvent-impermeable

gloves (e.g., nitrile, neoprene).

Prevents skin irritation upon

contact.[1][3]

Body Protection
Chemical-resistant lab coat or

apron.[5]

Protects against accidental

spills and splashes.

Respiratory Protection

Use in a certified chemical

fume hood.[5] If a fume hood is

not available, a gas mask for

organic gases or an air-

supplied respirator may be

necessary depending on the

scale of work.[3]

Minimizes the risk of

respiratory tract irritation from

vapors.[1]
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don appropriate PPE

Ensure fume hood is operational

Dispense required amount in fume hood

Keep container tightly sealed when not in use

Avoid generating aerosols

Wipe down work area

Dispose of waste in designated, labeled containers

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 1-(Dimethylamino)-2-methylpropan-2-ol.
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Section 3: Troubleshooting and FAQs
This section addresses common issues and questions that may arise during the use of 1-
(Dimethylamino)-2-methylpropan-2-ol in experimental settings.

Question: My reaction is not proceeding as expected. Could the quality of the amino alcohol be

the issue?

Yes, the quality of 1-(Dimethylamino)-2-methylpropan-2-ol can be compromised, leading to

poor reaction outcomes.

Moisture Contamination: As an alcohol, it can absorb moisture from the air. Water can

interfere with many organic reactions, particularly those involving organometallics or other

water-sensitive reagents.

Solution: Use a freshly opened bottle or ensure the compound has been stored under

anhydrous conditions. If moisture is suspected, consider drying the material using an

appropriate desiccant, though this may not always be practical.

Oxidation: Over time and with exposure to air, the amine functionality can be susceptible to

oxidation.

Solution: Store the compound under an inert atmosphere (e.g., nitrogen or argon) if it will

be stored for an extended period or is of very high purity for a sensitive reaction.

Question: I am trying to perform a reaction on the hydroxyl group, but the amine is interfering.

How can I address this?

The tertiary amine in 1-(Dimethylamino)-2-methylpropan-2-ol is basic and can interfere with

reactions at the hydroxyl group, for example, by neutralizing acidic reagents.

Selective Protection: While the hydroxyl group can be protected, in many cases, the amine is

more nucleophilic and may react preferentially with certain electrophiles.[6] For reactions

where the basicity of the amine is problematic, consider the following:

Protonation: The amine can be transiently "protected" by converting it to its ammonium

salt with a non-nucleophilic acid. This is only suitable if the desired reaction is compatible
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with acidic conditions.

Use of a Non-basic Catalyst: If the reaction is catalytic, choose a catalyst that is not

inhibited by the presence of a tertiary amine.

Logical Flow for Troubleshooting Amine Interference:

Reaction at hydroxyl group is failing

Is the amine's basicity the likely issue?

Can the reaction tolerate acidic conditions?

Yes

Re-evaluate reaction conditions and reagent quality

No

Yes No

Protonate the amine with a non-nucleophilic acid

Yes

Investigate alternative catalysts not inhibited by amines

No

Yes No

Consider protecting the hydroxyl group if feasible

Click to download full resolution via product page

Caption: Decision tree for troubleshooting amine interference.
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Question: What are the best practices for the disposal of waste containing 1-
(Dimethylamino)-2-methylpropan-2-ol?

All waste containing this compound should be treated as hazardous chemical waste.

Waste Collection: Collect all waste in a clearly labeled, sealed container.[4]

Disposal Regulations: Dispose of the waste in accordance with local, state, and federal

regulations.[4] Do not dispose of it down the drain or in general waste.

Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,

sand, vermiculite) and place it in a sealed container for disposal.[3] For larger spills,

evacuate the area and follow your institution's emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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